Cas no 2639456-38-3 (methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride)

• Product Name: methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride
• CAS No: 2639456-38-3
• MF: C₇H₁₁ClF₃NO₃
• MW: 249.615351915359
• MDL: MFCD33549192
• CID: 5643500
• PubChem ID: 155970387
• Update Time: 2025-10-31

methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[3-(trifluoromethyl)azetidin-3-yl]oxy}acetate hydrochloride
• methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride

• MDL： MFCD33549192
• Inchi： 1S/C7H10F3NO3.ClH/c1-13-5(12)2-14-6(3-11-4-6)7(8,9)10;/h11H,2-4H2,1H3;1H
• InChI Key： USSONTRTYLZTLE-UHFFFAOYSA-N
• SMILES： O(C1(CNC1)C(F)(F)F)CC(=O)OC.Cl

Additional information on methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride

Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride (CAS No. 2639456-38-3): A Comprehensive Overview

Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride, identified by its CAS number 2639456-38-3, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their versatile applications in drug discovery and development. The presence of a trifluoromethyl group and an azetidine ring in its structure imparts unique chemical and biological properties, making it a valuable candidate for further exploration.

The molecular structure of Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride consists of an acetate moiety linked to an azetidine ring, which is further substituted with a trifluoromethyl group. This specific arrangement of functional groups contributes to the compound's reactivity and potential biological activity. The hydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The trifluoromethyl group, a common structural feature in many bioactive molecules, is known for its ability to improve metabolic stability, binding affinity, and overall efficacy of drug candidates. The incorporation of this group into the azetidine core of Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride suggests potential applications in the treatment of various diseases, particularly those involving enzymatic targets.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and cancer. Azetidine derivatives have been extensively studied for their anti-inflammatory and anticancer properties. The presence of the trifluoromethyl group further enhances these properties by increasing the compound's interaction with biological targets. Recent studies have demonstrated that compounds containing the azetidine scaffold can inhibit key enzymes involved in tumor growth and progression, making them promising candidates for therapeutic intervention.

The synthesis of Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the introduction of the trifluoromethyl group onto the azetidine ring followed by esterification and salt formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high selectivity and efficiency in the synthesis process.

The pharmacological profile of Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride has been evaluated through both in vitro and in vivo studies. In vitro assays have shown that the compound exhibits significant inhibitory activity against various enzymes implicated in inflammatory diseases and cancer. Additionally, preclinical studies have demonstrated its ability to reduce inflammation and inhibit tumor growth in animal models. These findings suggest that Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride could be a valuable therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer.

The development of new drug candidates relies heavily on advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding affinity and pharmacokinetic properties of Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride. By simulating interactions between the compound and biological targets, researchers can identify potential lead structures and optimize their properties for better efficacy and safety profiles.

The future prospects for Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride are promising, with ongoing research aimed at further elucidating its mechanism of action and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials and eventually bring new treatments to patients suffering from chronic diseases.

In conclusion, Methyl 2-{3-(trifluoromethyl)azetidin-3-yloxy}acetate hydrochloride (CAS No. 2639456-38-3) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activity, make it a compelling candidate for further development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.